1-acetyl-4-[2-fluoro-4-(trifluoromethyl)benzyl]-1,4-diazepan-6-ol

• IUPAC Name: 1-[4-[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]-6-hydroxy-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C15H18F4N2O2/c1-10(22)21-5-4-20(8-13(23)9-21)7-11-2-3-12(6-14(11)16)15(17,18)19/h2-3,6,13,23H,4-5,7-9H2,1H3
• InChI Key: USOCHPCVHWGPRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC(C1)O)CC2=C(C=C(C=C2)C(F)(F)F)F
• Molecular Formula: C15H18F4N2O2
• Molecular Weight: 334.31 g/mol

Description

1-acetyl-4-[2-fluoro-4-(trifluoromethyl)benzyl]-1,4-diazepan-6-ol, also known as Ro 15-4513, is a compound that belongs to the class of benzodiazepines. It was first synthesized in the 1980s and has been the subject of extensive scientific research since then. This compound has several unique properties that make it a valuable tool for studying the molecular mechanisms of anxiety and addiction.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methods : Fluorine-containing 4-alkoxydihydrobenzo[b][1,4]diazepinols and 3H-benzo[b][1,4]diazepines can be synthesized using β-trifluoroacetylketene dialkyl acetals and various 1,2-phenylenediamines. These compounds have moderate to high yields and their dehydration produces corresponding fluorine-containing 3H-benzo[b][1,4]diazepines (Ota et al., 2009).

• Spectral Properties : Alkali-clearable azo disperse dyes containing a fluorosulfonyl group show varying absorption maxima based on different substituents, demonstrating effects on absorption spectra, halochromism, and solvatochromism (Koh et al., 2003).

Advanced Applications

• Photoaffinity Labeling : 2-Diazo-3,3,3-trifluoropropionyl chloride, derived from trifluorodiazoethane, is used for labeling enzymes in photoaffinity labeling due to its stability and reduced rearrangement during photolysis (Chowdhry et al., 1976).

• PET Studies : 3-Fluorodiazepam, synthesized from molecular fluorine and diazepam, is considered for positron emission tomography (PET) studies due to its potential as an antianxiety agent (Luxen et al., 1985).

• NMR and Structural Studies : Structural analysis of 3,5-dihydro-4H-pyrido[2,3-b][1,4]diazepin-4-ones, some containing fluoro-substituents, has been conducted using X-ray crystallography and NMR. These studies help in understanding conformational properties of these compounds (Alonso et al., 2020).

Synthesis of Novel Compounds

• Synthesis of Homopiperazines : Diazepan-6-ols can be oxidized and fluorinated to produce gem-difluorohomopiperazines, showcasing a method to access these compounds in high yields (Wellner et al., 2003).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were a drug, for example, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing harm to the environment.

Future Directions

Future research on this compound could involve exploring its potential uses, investigating its properties in more detail, and developing more efficient methods for its synthesis.